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Compound of Interest

Compound Name: (2R)-2-butyloxirane

Cat. No.: B020065

(2R)-2-Butyloxirane, also known as (R)-(+)-1,2-Epoxyhexane, is a highly flammable and
reactive compound requiring stringent safety protocols. This guide provides essential
information for researchers, scientists, and drug development professionals on its safe
handling, the necessary personal protective equipment (PPE), and appropriate disposal
methods to ensure a safe laboratory environment.

Hazard Summary

(2R)-2-Butyloxirane is classified as a hazardous substance with the following primary risks:
» Highly Flammable: It is a flammable liquid and vapor.

o Health Hazards: It is harmful if swallowed, causes skin irritation, and serious eye irritation. It
may also cause respiratory irritation and is suspected of causing cancer.

Quantitative Data Summary

The following table summarizes key quantitative data for (2R)-2-butyloxirane and its racemic
mixture, 1,2-epoxyhexane.
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Property Value

Molecular Formula CeH120

Molecular Weight 100.16 g/mol

Boiling Point 118-120 °C

Flash Point 15 °C (59 °F) - Closed Cup
Hazard Class 3 (Flammable Liquid)

Packing Group I

Occupational Exposure Limits (OELS) such as Threshold Limit Values (TLV) or Permissible
Exposure Limits (PEL) have not been specifically established for (2R)-2-butyloxirane.
Therefore, exposure should be minimized to the lowest possible level.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling (2R)-2-butyloxirane. The
following table outlines the minimum required PPE.
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Body Part

Protective Equipment

Eyes/Face

Chemical safety goggles are required at all
times. A full-face shield should be worn over

safety goggles when there is a risk of splashing.

Skin/Body

A flame-resistant lab coat is essential. For
procedures with a higher risk of splashes, a
chemically resistant apron over the lab coat is
recommended. Full-length pants and closed-toe

shoes are mandatory.

Hands

Nitrile or neoprene gloves are recommended for
incidental contact. For prolonged contact or
immersion, heavier-duty butyl rubber gloves
should be considered. Always double-glove for
added protection. Gloves should be inspected
for any signs of degradation or perforation
before and during use. Change gloves

immediately if contamination is suspected.

Respiratory

All work with (2R)-2-butyloxirane must be
conducted in a certified chemical fume hood. If
there is a potential for exposure outside of a
fume hood, a NIOSH-approved respirator with
an organic vapor (OV) cartridge is required.[1][2]

[3]

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational protocol is crucial for the safe handling of (2R)-2-

butyloxirane.

Preparation and Engineering Controls:

o Work Area: All manipulations involving (2R)-2-butyloxirane must be performed within a

certified chemical fume hood to minimize inhalation exposure.
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Ignition Sources: Ensure the work area is free of all potential ignition sources, including open
flames, hot plates, and spark-producing equipment.

Grounding: When transferring significant quantities of the liquid, ensure that all containers
and equipment are properly grounded and bonded to prevent the buildup of static electricity.

Emergency Equipment: Verify that a safety shower, eyewash station, and a Class B fire
extinguisher (or a dry chemical/CO2 extinguisher) are readily accessible and in good working
order.

Handling Procedure:

Donning PPE: Before handling the chemical, put on all required personal protective
equipment as detailed in the table above.

Container Inspection: Visually inspect the container of (2R)-2-butyloxirane for any signs of
damage or leaks before opening.

Dispensing: Use only non-sparking tools and equipment when opening and dispensing the
chemical. When transferring, pour slowly to minimize splashing and vapor generation.

Heating: If heating is required, use a water bath, heating mantle, or oil bath. Never use an
open flame.

Reactions: When using (2R)-2-butyloxirane in a reaction, be mindful of its reactivity,
especially with acids, bases, and oxidizing agents, which can cause vigorous or explosive
reactions. Epoxide ring-opening reactions can be highly exothermic.

Workflow Diagram
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Safe Handling Workflow for (2R)-2-butyloxirane
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Caption: A logical workflow for the safe handling of (2R)-2-butyloxirane.
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Disposal Plan

Proper disposal of (2R)-2-butyloxirane and contaminated materials is critical to prevent

environmental contamination and ensure safety.

Waste Segregation and Collection:

Liquid Waste: Collect all unused (2R)-2-butyloxirane and solutions containing it in a
dedicated, properly labeled, and sealed hazardous waste container. The container should be
made of a compatible material (e.g., glass or polyethylene) and kept closed when not in use.

Solid Waste: Any materials contaminated with (2R)-2-butyloxirane, such as gloves, paper
towels, and pipette tips, must be collected as solid hazardous waste in a separate, clearly
labeled container.

Incompatible Wastes: Do not mix (2R)-2-butyloxirane waste with other incompatible waste
streams, particularly strong acids, bases, or oxidizing agents.

Laboratory-Scale Neutralization (for small quantities):

Small residual amounts of epoxides can be cautiously neutralized before disposal. This

procedure should only be performed by trained personnel in a fume hood.

Reaction Setup: In a flask equipped with a stirrer and an addition funnel, place a dilute
solution of the epoxide in an inert solvent (e.g., THF).

Neutralization: Slowly add a dilute aqueous acid (e.g., 10% sulfuric acid) or a nucleophile like
sodium thiosulfate solution to open the epoxide ring. The reaction may be exothermic, so
cooling may be necessary.

Verification: After the reaction is complete (as determined by an appropriate analytical
method such as TLC or GC), the resulting diol solution can be neutralized to a pH between 6
and 8.

Disposal of Neutralized Solution: The neutralized aqueous solution may be suitable for drain
disposal with copious amounts of water, depending on local regulations. Always consult your
institution's Environmental Health and Safety (EHS) office before drain disposal.
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Final Disposal:

All hazardous waste containers must be clearly labeled with the chemical name and associated
hazards. Arrange for the disposal of all hazardous waste through your institution's EHS office or
a licensed hazardous waste disposal contractor. Do not dispose of (2R)-2-butyloxirane down
the drain or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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